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Get Quote

An in-depth analysis of Stiolto® Respimat® (tiotropium/olodaterol) efficacy across different

Chronic Obstructive Pulmonary Disease (COPD) phenotypes, offering a comparative

perspective for researchers, scientists, and drug development professionals.

Stiolto Respimat, a fixed-dose combination of the long-acting muscarinic antagonist (LAMA)

tiotropium and the long-acting beta-agonist (LABA) olodaterol, has demonstrated significant

efficacy in improving lung function, reducing symptoms, and enhancing quality of life in patients

with moderate to very severe COPD.[1][2] Large-scale clinical trials, including TONADO,

DYNAGITO, and OTEMTO, form the foundation of its clinical evidence. This guide provides a

detailed comparison of Stiolto Respimat's performance in distinct COPD phenotypes,

supported by experimental data and protocols.

Efficacy in Frequent Exacerbator Phenotype
A pooled post-hoc analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials,

encompassing 9,942 patients, provides insight into the efficacy of tiotropium/olodaterol in

patients with a history of exacerbations.[3] The analysis demonstrated that tiotropium/olodaterol
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was associated with a lower rate of moderate-to-severe exacerbations compared to tiotropium

monotherapy.[3]

Specifically, in patients with a history of at least two moderate or one severe exacerbation in

the previous year, the rate of moderate-to-severe exacerbations was 0.97 per patient-year with

tiotropium/olodaterol, compared to 1.09 with tiotropium alone.[3] This represents a rate ratio of

0.89 in favor of the combination therapy.[3]

Outcome
Measure

Tiotropium/Olo
daterol

Tiotropium
Rate Ratio
(95% CI)

p-value

Frequent

Exacerbators (≥2

moderate or ≥1

severe

exacerbation in

prior year)

Annualized rate

of

moderate/severe

exacerbations

0.97 1.09 0.89 (0.82, 0.97) 0.0096

Infrequent

Exacerbators (0-

1 moderate

exacerbation in

prior year)

Annualized rate

of

moderate/severe

exacerbations

0.54 0.60 0.90 (0.82, 0.98) 0.0187

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[3]

Efficacy in Eosinophilic Phenotype

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5771742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5771742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5771742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5771742/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The role of blood eosinophil count as a biomarker to guide therapy in COPD is an area of

active research. A post-hoc analysis of the DYNAGITO trial investigated the relationship

between baseline eosinophil counts and exacerbation rates in patients treated with

tiotropium/olodaterol or tiotropium.[1][4] In this study, where a significant proportion of patients

were also receiving inhaled corticosteroids (ICS), exacerbation history was found to be a more

important determinant of exacerbation risk than baseline blood eosinophil count.[1][4] The

analysis showed similar rates of moderate-to-severe exacerbations across different eosinophil

subgroups.[1][4]

A real-world retrospective cohort study compared outcomes between patients initiating

tiotropium/olodaterol and those starting on a single-inhaler triple therapy (fluticasone

furoate/umeclidinium/vilanterol) who had a blood eosinophil count of ≤300 cells/μL.[5][6] The

study found no significant difference in the annualized rate of moderate-to-severe COPD

exacerbations between the two groups.[5][6]

Outcome Measure
Tiotropium/Olodate
rol

Fluticasone
furoate/umeclidiniu
m/vilanterol

p-value

Patients with Blood

Eosinophil Count

≤300 cells/μL

Annualized rate of

moderate/severe

exacerbations

1.05 0.99 0.535

Data from a retrospective cohort study using claims data.[5][6]

These findings suggest that for patients with low eosinophil counts, dual bronchodilation with

Stiolto Respimat may offer a similar level of exacerbation prevention as triple therapy, thereby

avoiding potential side effects associated with ICS.

Efficacy in Chronic Bronchitis and Emphysema
Phenotypes
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Direct, head-to-head clinical trial data on the efficacy of Stiolto Respimat specifically in

patients with chronic bronchitis-predominant versus emphysema-predominant COPD is limited.

However, the known mechanisms of action of the component drugs provide a basis for

understanding their potential effects in these phenotypes.

Tiotropium, as a LAMA, has been shown to reduce mucus hypersecretion and improve

mucociliary clearance in patients with COPD, which are key pathophysiological features of

chronic bronchitis.[7] Olodaterol, as a LABA, provides potent bronchodilation, which is

beneficial in both phenotypes by relaxing airway smooth muscle.[2] By combining these

mechanisms, Stiolto Respimat can address both the bronchoconstriction and, to some extent,

the mucus-related symptoms characteristic of chronic bronchitis, while also providing the

necessary bronchodilation for patients with emphysema who suffer from air trapping and

hyperinflation.[3]

Comparison with Other Inhaled Therapies
Stiolto Respimat has been compared with other commonly used inhaled therapies for COPD,

including LAMA monotherapy and ICS/LABA combinations.

vs. LAMA Monotherapy (Tiotropium)
As demonstrated in the TONADO and DYNAGITO trials, Stiolto Respimat consistently

provides superior improvements in lung function (Forced Expiratory Volume in 1 second, FEV1)

compared to tiotropium alone.[8] The pooled analysis of these trials also showed a reduction in

the risk of exacerbations, as detailed in the frequent exacerbator section.[3]

vs. ICS/LABA Combinations
The ENERGITO study, a 6-week randomized trial, compared once-daily tiotropium/olodaterol

with twice-daily salmeterol/fluticasone propionate (an ICS/LABA combination).[2]

Tiotropium/olodaterol demonstrated significantly greater improvements in lung function, as

measured by FEV1 Area Under the Curve from 0 to 12 hours (AUC0-12).[2]

A real-world study also suggested that initiating treatment with tiotropium/olodaterol was

associated with a lower risk of pneumonia compared to initiating an ICS/LABA combination.[9]

Signaling Pathways and Mechanisms of Action
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The synergistic effect of Stiolto Respimat is achieved through the complementary actions of

its two components on different signaling pathways that regulate airway smooth muscle tone.

Airway Smooth Muscle Cell

Therapeutic Intervention
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cAMP
produces

Click to download full resolution via product page

Caption: Dual mechanism of action of Stiolto Respimat leading to bronchodilation.

Experimental Protocols
Detailed methodologies for the key clinical trials provide the framework for understanding the

evidence presented.

TONADO 1 & 2 (NCT01431274, NCT01431287) DYNAGITO (NCT02296138) OTEMTO 1 & 2 (NCT01964352, NCT02006732) ENERGITO (NCT01969721)

Phase III, Randomized, Double-Blind, Parallel-Group 5162 patients with moderate to very severe COPD

52 weeks treatment with:
- Tiotropium/Olodaterol (5/5 µg or 2.5/5 µg)

- Tiotropium (5 µg or 2.5 µg)
- Olodaterol (5 µg)

Primary Endpoints (at 24 weeks):
- FEV1 AUC0-3h response
- Trough FEV1 response

- St. George's Respiratory Questionnaire (SGRQ) total score

Phase IIIb, Randomized, Double-Blind, Active-Controlled 7880 patients with GOLD 2-4 COPD and ≥1 exacerbation in prior year
52 weeks treatment with:

- Tiotropium/Olodaterol (5/5 µg)
- Tiotropium (5 µg)

Primary Endpoint:
- Annualized rate of moderate-to-severe COPD exacerbations Phase IIIb, Randomized, Double-Blind, Placebo-Controlled Patients with moderate to severe COPD

12 weeks treatment with:
- Tiotropium/Olodaterol (5/5 µg or 2.5/5 µg)

- Tiotropium (5 µg)
- Placebo

Co-Primary Endpoints:
- FEV1 AUC0-3h response
- Trough FEV1 response

- SGRQ total score

Phase IIIb, Randomized, Double-Blind, Crossover 229 patients with moderate to severe COPD
6 weeks treatment with:

- Tiotropium/Olodaterol (5/5 µg)
- Salmeterol/Fluticasone (50/500 µg or 50/250 µg)

Primary Endpoint:
- FEV1 AUC0-12h response

Click to download full resolution via product page
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Caption: Overview of key clinical trial designs for Stiolto Respimat.

TONADO 1 & 2 (NCT01431274, NCT01431287)
These were two replicate, 52-week, multicenter, randomized, double-blind, parallel-group trials.

[8] A total of 5,162 patients with moderate to very severe COPD were randomized to receive

once-daily tiotropium/olodaterol (5/5 µg or 2.5/5 µg), tiotropium (5 µg or 2.5 µg), or olodaterol (5

µg), all delivered via the Respimat® inhaler. The primary endpoints, assessed at 24 weeks,

were the change from baseline in FEV1 AUC0-3h, trough FEV1, and the St. George's

Respiratory Questionnaire (SGRQ) total score.[8]

DYNAGITO (NCT02296138)
This was a 52-week, multicenter, randomized, double-blind, active-controlled, parallel-group

trial that enrolled 7,880 patients with GOLD 2-4 COPD and a history of one or more moderate

or severe exacerbations in the preceding year. Patients were randomized to receive either

tiotropium/olodaterol 5/5 µg or tiotropium 5 µg once daily. The primary endpoint was the

annualized rate of moderate-to-severe COPD exacerbations.[3]

OTEMTO 1 & 2 (NCT01964352, NCT02006732)
These were replicate 12-week, randomized, double-blind, placebo-controlled trials in patients

with moderate to severe COPD. Patients received once-daily tiotropium/olodaterol (5/5 µg or

2.5/5 µg), tiotropium 5 µg, or placebo. The co-primary endpoints were the change from

baseline in FEV1 AUC0-3h, trough FEV1, and SGRQ total score.

ENERGITO (NCT01969721)
This was a 6-week, randomized, double-blind, crossover trial involving 229 patients with

moderate to severe COPD. Patients received once-daily tiotropium/olodaterol 5/5 µg and twice-

daily salmeterol/fluticasone propionate (50/500 µg and 50/250 µg) in a crossover design. The

primary endpoint was the FEV1 AUC0-12h response.[2]

Conclusion
Stiolto Respimat is a potent dual bronchodilator that has demonstrated significant and

consistent efficacy across a broad range of COPD patients. In the frequent exacerbator

phenotype, it reduces the rate of moderate-to-severe exacerbations compared to LAMA
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monotherapy. In patients with low blood eosinophil counts, its efficacy in preventing

exacerbations appears comparable to triple therapy. While direct comparative data in chronic

bronchitis and emphysema-predominant phenotypes are lacking, its dual mechanism of action

suggests benefits in both patient populations. The robust clinical trial program provides a strong

evidence base for its use in the management of COPD. Further research into the differential

effects of Stiolto Respimat in specific clinical and biological phenotypes will continue to refine

its role in personalized COPD management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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